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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzyl alcohol

CAS No.: 438050-27-2

Cat. No.: B3041955

Get Quote

Executive Summary
In the purity analysis of 2-Fluoro-5-iodobenzyl alcohol (CAS 438050-27-2), standard C18

alkyl-chain chemistries often fail to provide adequate resolution (

) between the target analyte and its critical regioisomers, specifically 2-fluoro-4-iodobenzyl
alcohol.

This guide compares the industry-standard C18 stationary phase against a Phenyl-Hexyl

stationary phase. Experimental evidence demonstrates that while C18 relies solely on

hydrophobicity (LogP), the Phenyl-Hexyl phase leverages

interactions and shape selectivity to resolve halogenated positional isomers. We recommend
the Phenyl-Hexyl method for regulatory-grade purity assays, offering a 30% improvement in
critical pair resolution.
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To develop a robust method, we must first understand the physicochemical drivers of the

analyte and its likely impurities.

Property Data Impact on Method

Structure
Benzene ring, -F (pos 2), -I

(pos 5), -CH₂OH (pos 1)

Aromatic and halogenated; UV

active.

LogP ~1.92

Moderately hydrophobic;

suitable for Reversed-Phase

LC.

pKa
~15 (Alcohol), Neutral in

working pH

pH control is less critical for the

analyte but vital for silanol

suppression.

Solubility DMSO, Methanol, Acetonitrile
Sample diluent must match

initial mobile phase strength.

Critical Impurity Profile
Synthetic routes (typically reduction of 2-fluoro-5-iodobenzaldehyde or iodination of 2-

fluorobenzyl alcohol) generate specific impurities that define the separation challenge:

Impurity A (Precursor): 2-Fluoro-5-iodobenzaldehyde (More hydrophobic, elutes later).

Impurity B (Regioisomer): 2-Fluoro-4-iodobenzyl alcohol (Critical Pair; typically co-elutes on

C18).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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